Rotational diffusion and rotational correlations in frictional amorphous disk packings under shear†
Soft Matter Pub Date: 2021-07-29 DOI: 10.1039/D1SM00525A
Abstract
We show here that rotations of round particles in amorphous disk packing reveal various nontrivial microscopic features when the packing is close to rigidification. We analyze experimental measurements on disk packing subjected to simple shear deformation with various inter-particle friction coefficients and across a range of volume fractions where the system is known to stiffen. The analysis of measurements indicates that shear induces diffusive microrotation, that can be both enhanced and suppressed depending upon the volume fraction as well as the inter-particle friction. Rotations also display persistent anticorrelated motion. Spatial correlations in microrotation are observed to be directly correlated with system pressure. These observations point towards the broader mechanical relevance of collective dynamics in the rotational degree of freedom of particles.
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Journal Name：Soft Matter
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CAS no.: 10294-48-1
